Cas no 923483-48-1 (N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}acetamide)

• Product Name: N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}acetamide
• CAS No: 923483-48-1
• MF: C₁₂H₁₃N₃O₄S
• MW: 295.314321279526
• CID: 5448773
• Update Time: 2025-06-08

N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[2-(benzenesulfonyl)ethyl]-1,3,4-oxadiazol-2-yl]acetamide
• N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}acetamide

• Inchi： 1S/C12H13N3O4S/c1-9(16)13-12-15-14-11(19-12)7-8-20(17,18)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,13,15,16)
• InChI Key： BPCNADSLISKPQC-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CCS(C2=CC=CC=C2)(=O)=O)O1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}acetamide

Introduction to N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}acetamide (CAS No. 923483-48-1)

N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 923483-48-1, belongs to a class of molecules known for their utility in the development of novel therapeutic agents. The presence of a benzenesulfonyl group and an oxadiazole core in its molecular structure suggests promising interactions with biological targets, making it a subject of intense research interest.

The molecular framework of N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}acetamide incorporates several key functional groups that contribute to its chemical reactivity and biological efficacy. The benzenesulfonyl moiety is known for its ability to enhance binding affinity through hydrogen bonding and hydrophobic interactions, which are critical for the design of high-affinity ligands. Meanwhile, the oxadiazole ring is a heterocyclic structure that has been extensively studied for its role in modulating various biological pathways. Its stability and ability to engage in multiple binding modes make it an attractive scaffold for drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes and receptors involved in inflammatory and immunological processes. N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}acetamide has emerged as a promising candidate in this context due to its structural features that align well with known pharmacophores. Studies have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

The synthesis of N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the benzenesulfonyl group into the oxadiazole core necessitates careful selection of coupling reagents and catalysts to achieve optimal results. Advances in synthetic methodologies have enabled the efficient preparation of this compound, facilitating further exploration of its biological properties.

Evaluation of the pharmacological profile of N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}acetamide has revealed intriguing findings that warrant further investigation. Preclinical studies have demonstrated its ability to modulate key signaling pathways associated with inflammation and immune responses. The compound's interaction with biological targets such as kinases and transcription factors has been particularly noteworthy, indicating its potential therapeutic value in conditions characterized by excessive inflammation.

The structural versatility of N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}acetamide also allows for the exploration of derivative compounds with enhanced pharmacological properties. By modifying substituents on the benzenesulfonyl group or exploring different derivatives of the oxadiazole core, researchers can fine-tune the biological activity and selectivity of this compound. Such modifications hold promise for developing next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, N-{5-2-(benzenesulfonyl)ethyl-1,3,4-oxadiazol-2-yl}acetamide (CAS No. 923483-48-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its incorporation of a benzenesulfonyl group and an oxadiazole core positions it as a valuable scaffold for drug discovery efforts aimed at modulating inflammatory and immunological processes. Continued research into this compound and its derivatives is expected to yield novel therapeutic agents with substantial clinical benefits.